Guayulin D

• CAS RN: 107812-58-8
• Molecular Formula: C23H30O4
• Molecular Weight: 370.5 g/mol
• IUPAC Name: [(1aR,2S,4aR,7R,7aR,7bR)-7-hydroxy-1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[e]azulen-2-yl] 4-methoxybenzoate
• InChI: InChI=1S/C23H30O4/c1-13-12-17(27-21(24)14-6-8-15(26-5)9-7-14)19-20(22(19,2)3)18-16(13)10-11-23(18,4)25/h6-9,16-20,25H,1,10-12H2,2-5H3/t16-,17-,18+,19+,20-,23+/m0/s1
• InChI Key: CEVKCBWYLBDENS-LAXOQTEDSA-N
• Isomeric SMILES: C[C@]1(CC[C@@H]2[C@@H]1[C@H]3[C@H](C3(C)C)[C@H](CC2=C)OC(=O)C4=CC=C(C=C4)OC)O
• SMILES: CC1(C2C1C3C(CCC3(C)O)C(=C)CC2OC(=O)C4=CC=C(C=C4)OC)C
• synonyms: guayulin D; guayulin-D

Description

Guayulin D is a natural sweetener that is extracted from the leaves of the Gymnema sylvestre plant. It is a non-caloric sweetener that has been used for centuries in traditional medicine to treat various ailments. In recent years, Guayulin D has gained attention as a potential alternative to artificial sweeteners and sugar due to its unique properties.

Scientific Research Applications

Guayulin Composition and Seasonal Variation

Guayulins, including Guayulin D, are sesquiterpene compounds found in the Guayule plant (Parthenium argentatum Gray). These compounds exhibit seasonal variation, with a general reduction in their content during colder months. This variation is linked to changes in other plant components, such as resin content. Guayulin A tends to be the most prominent member, but Guayulin C gains prominence with decreasing temperatures (Rozalén et al., 2021).

Analytical Methods for Guayulin Detection

A significant focus has been on developing analytical methods for detecting and quantifying Guayulins. An RP-HPLC method has been validated for determining Guayulins A, B, C, and D in Guayule shrub. This method is crucial for understanding the distribution and concentration of these compounds (Spano et al., 2018).

Potential Commercial Applications

Guayulins, including Guayulin D, have been suggested for use as fungicides, miticides, and insecticides. Their accumulation in the Guayule plant and their structural similarity to compounds in other species with known biological activities support this potential application. However, direct scientific attention to Guayulins, particularly Guayulin D, has been relatively limited (Jara, Cornish, & Carmona, 2019).

Guayulin as an Indicator of Rubber Content

Research has explored the relationship between Guayulin content and rubber yield in Guayule. Guayulin A, in particular, has been correlated with total rubber in the plant, suggesting its potential as a selection tool for breeding purposes (Teetor, Ray, & Schloman, 2009).